Cas no 89059-26-7 (Benzothiazolium, 3,4-dimethyl-, iodide)

Benzothiazolium, 3,4-dimethyl-, iodide structure
89059-26-7 structure
Product Name:Benzothiazolium, 3,4-dimethyl-, iodide
CAS No:89059-26-7
MF:C9H10INS
MW:291.151873111725
CID:613886
PubChem ID:13206921
Update Time:2025-04-19

Benzothiazolium, 3,4-dimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium, 3,4-dimethyl-, iodide
    • 3,4-dimethyl-1,3-benzothiazol-3-ium,iodide
    • DTXSID30527775
    • 89059-26-7
    • 3,4-Dimethyl-1,3-benzothiazol-3-ium iodide
    • Inchi: 1S/C9H10NS.HI/c1-7-4-3-5-8-9(7)10(2)6-11-8;/h3-6H,1-2H3;1H/q+1;/p-1
    • InChI Key: FGVRRAHLKGLNCM-UHFFFAOYSA-M
    • SMILES: [I-].S1C=[N+](C)C2=C1C=CC=C2C

Computed Properties

  • Exact Mass: 290.95787g/mol
  • Monoisotopic Mass: 290.95787g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.1Ų
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